Cas no 4350-09-8 (5-Hydroxy L-Tryptophan)

• Product Name: 5-Hydroxy L-Tryptophan
• CAS No: 4350-09-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.2246
• MDL: MFCD00064341
• CID: 44968
• PubChem ID: 439280
• Update Time: 2025-11-02

5-Hydroxy L-Tryptophan Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-L-tryptophan
• 2-AMINO-3-(5-HYDROXY-1H-INDOL-3-YL)PROPIONIC ACID
• 5-HTP
• 5-HYDROXY-L-TRP-OH
• (-)-5-HYDROXY-L-TRYPTOPHAN
• 5-HYDROXY-TRP-OH
• 5-HYDROXYTRYPTOPHAN
• C5-HYDROXY-L-TRYPTOPHAN
• H-5-HYDROXY-TRP-OH
• H-TRP(5-OH)-OH
• L-2-AMINO-3-(5-HYDROXYINDOLYL)PROPIONIC ACID
• L-5-HTP
• L-5-HYDROXYTRYPTOPHAN
• L-5-HYDROXYTRYPTOPHAN HYDRATE
• OXITRIPTAN
• (S)-2-AMINO-3-(5-HYDROXY-1H-INDOL-3-YL)-PROPIONIC ACID
• 5-hydroxy-l-tryptopha
• 5-Hydroxy-L-tryptophan, Free Acid
• Griffonia seed
• 5-Hydroxy L-Tryptophan
• 5-Hydroxy-L-tryptophane
• (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
• L-5-HTP L-2-Amino-3-(5-hydroxyindolyl)propionic acid
• [ "L-5-HTP" ]
• Levothym
• Cincofarm
• Tryptophan, 5-hydroxy-
• Pretonine
• Tript-OH
• Quietim
• 5-Hydroxytryptophan L-form
• Oxyfan
• Telesol
• Serotonyl
• 5-Hydroxyl-L-tryptophan
• (S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid
• L-Tryptophan, 5-hydroxy-
• Oxitriptan [INN]
• Oxitriptanum [INN-Latin]
• Oxitriptano [INN-Spanish]
• Tryptophan, 5-hydrox
• Tryptophan, 5-hydr
• MFCD00064341
• A826297
• HYDROXYTRYPTOPHAN [VANDF]
• Tryptophan, 5-hydroxy-, dl
• Lopac-H-9772
• L-oxitriptan
• NCGC00091062-09
• 5-hydroxytryptophan, dl-
• EN300-1720935
• BRN 0088200
• OXITRIPTAN [WHO-DD]
• Oxitriptano (INN-Spanish)
• OXITRIPTAN (MART.)
• DTXCID005437
• Tripten
• 4350-09-8
• MLS002153452
• Q-200544
• Triptene
• HMS3261N16
• 5-HYDROXYTRYPTOPHAN L-FORM [MI]
• 5-Hydroxytryptophan L form
• 2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoicacid
• Z2044741046
• CHEMBL350221
• AM20060629
• SDCCGSBI-0050608.P002
• bmse000457
• SMR001230815
• AS-12269
• HYDROXYTRYPTOPHAN [INCI]
• Levothym (TN)
• C00643
• UNII-C1LJO185Q9
• 5-hydroxy tryptophan
• 4PQ
• 5-HTP Phenolic
• CCRIS 4418
• Ro 3-5940 HCl
• NS00002848
• Tox21_500627
• OXITRIPTAN [MART.]
• TRYPTOPHAN IMPURITY D [EP IMPURITY]
• NCGC00091062-12
• Tox21_111073
• Lopac0_000627
• NCGC00091062-08
• EINECS 224-411-1
• 5-22-14-00278 (Beilstein Handbook Reference)
• (S)-5-Hydroxytryptophan
• Tox21_111073_1
• GTPL4671
• NCGC00258585-01
• CS-W019879
• BDBM50403163
• Dl-oxitriptan
• NCGC00091062-07
• L-5-Hydroxytryptophan (L-5-HTP; Oxitriptan)
• s4769
• 5-HYDROXY-TRYPTOPHAN
• NCGC00091062-01
• 5-Hydroxytryptophane
• HMS2231H15
• (S)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic Acid (5-Hydroxytryptophan)
• H0531
• D07339
• Oxitriptanum (INN-Latin)
• N-ACETYLTRYPTOPHAN IMPURITY D [EP IMPURITY]
• NCGC00091062-05
• H 9772
• SR-01000075584-1
• DTXSID1025437
• NCGC00091062-03
• Oxitriptan (INN)
• CHEBI:17780
• Levotinine
• C1LJO185Q9
• LP00627
• 5-Hydroxy-L-tryptophan, United States Pharmacopeia (USP) Reference Standard
• NCGC00261312-01
• HY-B1716
• CAS-4350-09-8
• (2S)-2-amino-3-(5-hydroxyindol-3-yl)propanoic acid
• (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoicacid
• CCG-204715
• AKOS004119863
• NCGC00091062-02
• hydroxytryptophan
• 5-HYDROXY-L-TRYPTOPHAN [USP-RS]
• SR-01000075584
• NCGC00015526-01
• CDAD59D9-D915-46DD-8029-48C808976B7C
• Oxitriptan 1
• Tryptophan, 5-hydroxy-, L-
• EU-0100627
• N06AX01
• AC-24420
• DB02959
• Oxitriptanum
• SCHEMBL43243
• 5-Hydroxy-L-tryptophan, powder
• Q238544
• S(+)-1-alpha-Amino-5-hydroxyindole-3-propionic acid
• NCGC00091062-06
• Tox21_201032
• Serotain
• NCGC00091062-04
• Oxitriptano
• 5HTP
• 5-hydroxytryptophan DL-form
• DL-5-HTP
• 5-hydroxy-DL-tryptophan
• (+-)-5-hydroxytryptophan
• SMR000326745
• DL-5-hydroxytryptophan
• MLS006011926
• DB-139862
• NCGC00601952-15

• MDL： MFCD00064341
• Inchi： 1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)/t9-/m0/s1
• InChI Key： LDCYZAJDBXYCGN-VIFPVBQESA-N
• SMILES： O([H])C1C([H])=C([H])C2=C(C=1[H])C(=C([H])N2[H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]
• BRN： 88200

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -1.2
• Topological Polar Surface Area: 99.3

Experimental Properties

• Color/Form: Powder
• Density: 0.902 g/mL at 25 °C(lit.)
• Melting Point: 270 °C (dec.) (lit.)
• Boiling Point: 520.6℃ at 760 mmHg
• Flash Point: 175 °F
• Refractive Index: n20/D 1.4850(lit.)
• Solubility: H2O: 10 mg/mL
• Water Partition Coefficient: Slightly soluble
• PSA: 99.34000
• LogP: 1.52820
• Merck: 4847
• Specific Rotation: -32.5 º (c=1,H2O on dry basis)
• Optical Activity: [α]22/D −30°, c = 1 in H2O
• Solubility: Soluble in water

5-Hydroxy L-Tryptophan Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S36-S26
• FLUKA BRAND F CODES：3-10
• RTECS：YN7110000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Hydroxy L-Tryptophan

5-Hydroxy L-Tryptophan (5-HTP): A Comprehensive Guide to Benefits, Uses, and Research Insights

5-Hydroxy L-Tryptophan (CAS No. 4350-09-8), commonly abbreviated as 5-HTP, is a naturally occurring amino acid derivative that serves as a precursor to serotonin, a key neurotransmitter in the human body. This compound has garnered significant attention in recent years due to its potential role in supporting mood regulation, sleep quality, and cognitive function. Derived from the seeds of the African plant Griffonia simplicifolia, 5-HTP supplements have become increasingly popular among individuals seeking natural alternatives for mental wellness.

The biochemical pathway of 5-HTP begins with the essential amino acid L-tryptophan, which is converted into 5-HTP through the action of the enzyme tryptophan hydroxylase. This intermediate compound then undergoes decarboxylation to form serotonin (5-hydroxytryptamine or 5-HT). Unlike L-tryptophan, 5-HTP can cross the blood-brain barrier more efficiently, making it a more direct precursor for serotonin synthesis in the central nervous system.

Recent scientific interest in 5-Hydroxy L-Tryptophan has focused on its potential applications in various health domains. Clinical studies have explored its effects on mood disorders, with particular attention to its role in managing symptoms of mild depression and anxiety. The compound's ability to influence serotonin levels has also made it a subject of research for sleep disorders, as serotonin is a precursor to melatonin, the hormone responsible for regulating sleep-wake cycles.

In the realm of weight management, 5-HTP supplements have been investigated for their potential to reduce appetite and support healthy eating behaviors. Some studies suggest that increased serotonin levels may help regulate food intake by promoting feelings of satiety. This has led to growing interest among individuals pursuing natural weight loss strategies, particularly in combination with lifestyle modifications.

The global market for 5-HTP products has seen steady growth, driven by increasing consumer awareness of mental health and the demand for natural supplements. Manufacturers have developed various formulations, including capsules, tablets, and powder forms, often combined with complementary ingredients like vitamin B6 (which aids in the conversion of 5-HTP to serotonin) or magnesium for enhanced effectiveness.

Quality considerations for 5-Hydroxy L-Tryptophan products include purity levels, sourcing methods, and manufacturing standards. The compound is typically produced through extraction from Griffonia simplicifolia seeds or via microbial fermentation processes. Consumers are advised to look for products that have undergone rigorous testing for contaminants and verify the actual 5-HTP content through third-party certifications.

Current research trends are exploring novel applications of 5-HTP, including its potential neuroprotective effects and role in gut-brain axis communication. The compound's influence on serotonin receptors in the gastrointestinal tract has sparked interest in its possible benefits for digestive health and irritable bowel syndrome (IBS) management. These emerging areas of study continue to expand our understanding of this versatile compound.

When considering 5-HTP supplementation, it's important to consult healthcare professionals, particularly for individuals taking medications that affect serotonin levels, such as certain antidepressants. Proper dosing and timing are crucial factors that can influence both the effectiveness and safety profile of 5-Hydroxy L-Tryptophan products. Most clinical studies have used doses ranging from 50 mg to 300 mg daily, typically divided into multiple administrations.

The future of 5-HTP research appears promising, with ongoing investigations into its mechanisms of action and potential synergistic combinations with other natural compounds. As our understanding of the gut microbiome and its connection to mental health deepens, 5-Hydroxy L-Tryptophan may play an increasingly important role in integrative approaches to wellness. Continued scientific exploration will further clarify its optimal applications and benefits for human health.